4-Bromo-2-chloro-1-(2,2,2-trifluoroethoxy)benzene

• Molecular Formula: C8H5BrClF3O
• Molecular Weight: 289.47 g/mol
• IUPAC Name: 4-bromo-2-chloro-1-(2,2,2-trifluoroethoxy)benzene
• InChI: InChI=1S/C8H5BrClF3O/c9-5-1-2-7(6(10)3-5)14-4-8(11,12)13/h1-3H,4H2
• InChI Key: XIYCHEXVAFDPSZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)Cl)OCC(F)(F)F

Description

4-Bromo-2-chloro-1-(2,2,2-trifluoroethoxy)benzene is a useful research compound. Its molecular formula is C8H5BrClF3O and its molecular weight is 289.47 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,2,2-Trifluoroethyliodide (15.2 g) and potassium carbonate (10.0 g) were added to a solution of 4-bromo-2-chlorophenol (5.0 g) in N,N-dimethylformamide (20 mL), and the mixture was stirred at 80° C. for 20 hours. The reaction solution was cooled to room temperature and water was added, followed by extraction with ethyl acetate. The organic layer was washed with brine, dried over anhydrous magnesium sulfate and filtered. The solvent was then evaporated under reduced pressure. The residue was purified by silica gel column chromatography (hexane only) to give 4-bromo-2-chloro-1-(2,2,2-trifluoroethoxy)benzene as a colorless oil (3.0 g, 43%).